Scopoletin B-D-glucuronide
Scopoletin B-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
132752-65-9
VCID:
VC0022765
InChI:
InChI=1S/C16H16O10/c1-23-8-4-6-2-3-10(17)24-7(6)5-9(8)25-16-13(20)11(18)12(19)14(26-16)15(21)22/h2-5,11-14,16,18-20H,1H3,(H,21,22)/t11-,12-,13+,14-,16+/m0/s1
SMILES:
COC1=C(C=C2C(=C1)C=CC(=O)O2)OC3C(C(C(C(O3)C(=O)O)O)O)O
Molecular Formula:
C₁₆H₁₆O₁₀
Molecular Weight:
368.29
Scopoletin B-D-glucuronide
CAS No.: 132752-65-9
Cat. No.: VC0022765
Molecular Formula: C₁₆H₁₆O₁₀
Molecular Weight: 368.29
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 132752-65-9 |
|---|---|
| Molecular Formula | C₁₆H₁₆O₁₀ |
| Molecular Weight | 368.29 |
| IUPAC Name | (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(6-methoxy-2-oxochromen-7-yl)oxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H16O10/c1-23-8-4-6-2-3-10(17)24-7(6)5-9(8)25-16-13(20)11(18)12(19)14(26-16)15(21)22/h2-5,11-14,16,18-20H,1H3,(H,21,22)/t11-,12-,13+,14-,16+/m0/s1 |
| SMILES | COC1=C(C=C2C(=C1)C=CC(=O)O2)OC3C(C(C(C(O3)C(=O)O)O)O)O |
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